Cas no 45775-95-9 (1,2-Cyclobutanedicarboxamide)

1,2-Cyclobutanedicarboxamide structure
1,2-Cyclobutanedicarboxamide structure
Product Name:1,2-Cyclobutanedicarboxamide
CAS No:45775-95-9
MF:C6H10N2O2
MW:142.155801296234
CID:332498
PubChem ID:73560
Update Time:2025-04-19

1,2-Cyclobutanedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclobutanedicarboxamide
    • Nsc527266
    • trans-Cyclobutan-1,2-dicarboxamid
    • TRANS-CYCLOBUTANE-1,2-DICARBOXAMIDE
    • FT-0690812
    • NSC144963
    • NSC 144963
    • 35822-78-7
    • NSC-144963
    • NSC-527266
    • cyclobutane-1,2-dicarboxamide
    • 45775-95-9
    • SCHEMBL277846
    • Cyclobutane-1,2-dicarboximidic acid
    • DTXSID70957234
    • Inchi: 1S/C6H10N2O2/c7-5(9)3-1-2-4(3)6(8)10/h3-4H,1-2H2,(H2,7,9)(H2,8,10)
    • InChI Key: SOGOFVIWBWBJJS-UHFFFAOYSA-N
    • SMILES: O=C(C1CCC1C(N)=O)N

Computed Properties

  • Exact Mass: 142.0743
  • Monoisotopic Mass: 142.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2A^2
  • XLogP3: -1.5

Experimental Properties

  • Density: 1.318
  • Boiling Point: 485.6°Cat760mmHg
  • Flash Point: 247.5°C
  • Refractive Index: 1.556
  • PSA: 86.18
  • LogP: 0.38380
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